Cas no 1708288-70-3 (4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid)

• Product Name: 4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid
• CAS No: 1708288-70-3
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 5161957
• Update Time: 2025-07-23

4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid
• Benzoic acid, 4-(5-chloro-3-methyl-1H-pyrazol-1-yl)-
• 4-(5-Chloro-3-methyl-1H-pyrazol-1-yl)benzoic acid

• Inchi： 1S/C11H9ClN2O2/c1-7-6-10(12)14(13-7)9-4-2-8(3-5-9)11(15)16/h2-6H,1H3,(H,15,16)
• InChI Key： UFOWFOHXLKYFSN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2C(Cl)=CC(C)=N2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid

Introduction to 4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic Acid (CAS No. 1708288-70-3)

4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid (CAS No. 1708288-70-3) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound belongs to the class of heterocyclic aromatic carboxylic acids, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of 4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid consists of a benzoic acid core substituted with a pyrazole ring at the 4-position. The presence of a chlorine atom at the 5-position of the pyrazole ring and a methyl group at the 3-position introduces additional electronic and steric effects, which can influence its reactivity and interactions with biological targets. This structural arrangement makes it a valuable scaffold for designing novel molecules with enhanced pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds that incorporate the pyrazole moiety. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The specific substitution pattern in 4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in oncology research. Recent studies have demonstrated that certain pyrazole-based compounds can modulate key signaling pathways involved in cancer cell proliferation and survival. For instance, derivatives of pyrazole have been shown to inhibit enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are crucial for cancer cell growth and progression. The structural features of 4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid, particularly the chloro and methyl substituents on the pyrazole ring, may enhance its binding affinity to these targets, potentially leading to more effective anticancer agents.

Furthermore, this compound has shown promise in preclinical studies as an inhibitor of inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and cardiovascular diseases. By targeting inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX), 4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid could serve as a lead compound for developing novel anti-inflammatory therapies.

The synthesis of 4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro and methyl groups into the pyrazole ring necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization, ensuring that the desired substitution pattern is obtained.

In terms of pharmacokinetic properties, 4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid exhibits favorable solubility characteristics in both aqueous and organic solvents, which is advantageous for formulating it into various pharmaceutical dosage forms. Additionally, preliminary computational studies suggest that this compound has good metabolic stability, indicating its potential for oral administration.

The development of new drug candidates relies heavily on robust analytical techniques to characterize their chemical structure and assess their purity. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used methods for analyzing 4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid. These techniques provide detailed information about the molecular structure, purity, and impurity profiles of the compound, ensuring that it meets stringent pharmaceutical standards before proceeding to preclinical testing.

In conclusion, 4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid (CAS No. 1708288-70-3) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing molecules with enhanced biological activity. Ongoing studies are focused on elucidating its mechanism of action and evaluating its efficacy in various disease models. As research in this field progresses, compounds like 4-(5-Chloro-3-methyl-pyrazol-1-yl)-benzoic acid are expected to contribute valuable insights into the development of novel therapeutic strategies.